Cas no 2034367-45-6 (4-(3,5-dioxomorpholin-4-yl)-N-(2-fluorophenyl)methylpiperidine-1-carboxamide)

• Product Name: 4-(3,5-dioxomorpholin-4-yl)-N-(2-fluorophenyl)methylpiperidine-1-carboxamide
• CAS No: 2034367-45-6
• MF: C₁₇H₂₀FN₃O₄
• MW: 349.35680770874
• CID: 6491938
• PubChem ID: 119105844
• Update Time: 2025-06-11

4-(3,5-dioxomorpholin-4-yl)-N-(2-fluorophenyl)methylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-dioxomorpholin-4-yl)-N-(2-fluorophenyl)methylpiperidine-1-carboxamide
• 2034367-45-6
• 4-(3,5-dioxomorpholin-4-yl)-N-[(2-fluorophenyl)methyl]piperidine-1-carboxamide
• 4-(3,5-dioxomorpholino)-N-(2-fluorobenzyl)piperidine-1-carboxamide
• AKOS026704899
• F6562-7270

• Inchi： 1S/C17H20FN3O4/c18-14-4-2-1-3-12(14)9-19-17(24)20-7-5-13(6-8-20)21-15(22)10-25-11-16(21)23/h1-4,13H,5-11H2,(H,19,24)
• InChI Key： UKZHSHHYCOCZSC-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CNC(N1CCC(CC1)N1C(COCC1=O)=O)=O

Computed Properties

• Exact Mass: 349.14378429g/mol
• Monoisotopic Mass: 349.14378429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 79Ų

Additional information on 4-(3,5-dioxomorpholin-4-yl)-N-(2-fluorophenyl)methylpiperidine-1-carboxamide

Introduction to 4-(3,5-dioxomorpholin-4-yl)-N-(2-fluorophenyl)methylpiperidine-1-carboxamide (CAS No. 2034367-45-6)

4-(3,5-dioxomorpholin-4-yl)-N-(2-fluorophenyl)methylpiperidine-1-carboxamide, identified by the Chemical Abstracts Service Number (CAS No. 2034367-45-6), is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its piperidine core and functionalized morpholine moiety, which are known for their potential biological activity and pharmacological relevance. The presence of a 2-fluorophenyl group further enhances its structural complexity and may contribute to its unique chemical and biological properties.

The structural framework of 4-(3,5-dioxomorpholin-4-yl)-N-(2-fluorophenyl)methylpiperidine-1-carboxamide incorporates several key pharmacophoric elements that are widely recognized in drug design. The morpholine ring, particularly in its dioxomorpholine derivative form, is a common scaffold in medicinal chemistry due to its ability to modulate biological targets effectively. The piperidine ring, on the other hand, is frequently employed in the development of central nervous system (CNS) drugs due to its favorable pharmacokinetic properties and interaction with various neurotransmitter receptors.

The introduction of the 2-fluorophenyl group at the N-position of the piperidine ring adds an additional layer of complexity to the molecule. Fluoro-substituted aromatic rings are well-documented for their ability to enhance metabolic stability, improve binding affinity, and modulate receptor interactions. This modification is particularly relevant in the context of developing novel therapeutic agents where fine-tuning of molecular properties can lead to significant improvements in drug efficacy and safety.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential biological activity of 4-(3,5-dioxomorpholin-4-yl)-N-(2-fluorophenyl)methylpiperidine-1-carboxamide with greater precision. These studies suggest that the compound may exhibit inhibitory effects on certain enzymes and receptors that are implicated in various diseases. For instance, preliminary docking studies have indicated that this molecule could interact with targets such as monoamine oxidase (MAO) and serotonin receptors, which are known to be involved in conditions like depression and neurodegenerative disorders.

The dioxomorpholine moiety, a distinctive feature of this compound, has been studied for its potential role in modulating biological pathways. Research has shown that derivatives of this scaffold can exhibit significant pharmacological activity by interacting with specific binding sites on biological targets. The dioxomorpholine ring is particularly interesting because it combines the properties of both morpholine and oxazole rings, providing a unique chemical environment that can influence drug-receptor interactions.

In the realm of drug discovery, the synthesis and characterization of 4-(3,5-dioxomorpholin-4-yl)-N-(2-fluorophenyl)methylpiperidine-1-carboxamide represent a testament to the ongoing efforts to develop novel therapeutic agents with improved efficacy and reduced side effects. The compound's structural features make it a promising candidate for further investigation in various therapeutic areas. Researchers are particularly interested in exploring its potential as an intermediate in the synthesis of more complex molecules or as a lead compound for developing new drugs.

The use of advanced synthetic methodologies has been crucial in obtaining high-purity samples of this compound for further study. Techniques such as multi-step organic synthesis, coupled with purification methods like column chromatography and recrystallization, have enabled chemists to produce sufficient quantities for detailed biological testing. These efforts are essential for understanding the full spectrum of biological activity that 4-(3,5-dioxomorpholin-4-yl)-N-(2-fluorophenyl)methylpiperidine-1-carboxamide may exhibit.

As research progresses, collaborations between chemists, biologists, and pharmacologists will be essential for fully elucidating the potential applications of this compound. The integration of experimental data with computational modeling will provide a comprehensive understanding of its mechanism of action and therapeutic relevance. Such interdisciplinary approaches are increasingly important in modern drug discovery efforts where understanding both the chemical and biological aspects of a molecule is crucial for successful development.

The future prospects for 4-(3,5-dioxomorpholin-4-yl)-N-(2-fluorophenyl)methylpiperidine-1-carboxamide appear promising given its unique structural features and potential biological activity. Further research is warranted to explore its interactions with various biological targets and assess its suitability for therapeutic applications. As our understanding of disease mechanisms continues to evolve, compounds like this one may play a pivotal role in developing next-generation treatments that address unmet medical needs.